Cas no 1807258-92-9 (2-Bromo-3-methyl-5-nitroanisole)

• Product Name: 2-Bromo-3-methyl-5-nitroanisole
• CAS No: 1807258-92-9
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4977457
• Update Time: 2025-06-09

2-Bromo-3-methyl-5-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methyl-5-nitroanisole

• Inchi： 1S/C8H8BrNO3/c1-5-3-6(10(11)12)4-7(13-2)8(5)9/h3-4H,1-2H3
• InChI Key： MRUUTDDFIATBMJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 244.969
• Monoisotopic Mass: 244.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Additional information on 2-Bromo-3-methyl-5-nitroanisole

2-Bromo-3-methyl-5-nitroanisole: A Comprehensive Overview

2-Bromo-3-methyl-5-nitroanisole (CAS No. 1807258-92-9) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position on an anisole backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The anisole core of this compound serves as a versatile platform for further functionalization. The presence of the bromine atom introduces electrophilic aromatic substitution reactivity, while the nitro group at the 5-position provides strong electron-withdrawing effects, enhancing the compound's stability and reactivity in certain chemical transformations. Recent studies have highlighted the potential of 2-bromo-3-methyl-5-nitroanisole in synthesizing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements involving this compound is its role in Suzuki-Miyaura coupling reactions. Researchers have demonstrated that 2-bromo-3-methyl-5-nitroanisole can act as an efficient aryl bromide precursor for constructing biaryl compounds with high regioselectivity. This has opened new avenues for the synthesis of complex molecular architectures, which are critical in drug discovery programs targeting diseases such as cancer and infectious disorders.

In addition to its synthetic applications, 2-bromo-3-methyl-5-nitroanisole has shown promise in agricultural chemistry. Its ability to modulate plant growth hormones has led to investigations into its potential as a herbicide or plant growth regulator. Recent field trials have indicated that this compound can effectively inhibit the growth of certain weeds without causing significant harm to crops, making it a sustainable alternative to conventional chemical pesticides.

The synthesis of 2-bromo-3-methyl-5-nitroanisole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of an appropriately substituted aniline derivative followed by nitration and methylation steps. The optimization of these steps has been a focus of recent research efforts, with chemists developing more efficient and environmentally friendly methodologies to produce this compound on an industrial scale.

From a structural standpoint, the molecule's meta-directing groups play a crucial role in determining its reactivity during various chemical transformations. The methyl group at the 3-position exerts a slight electron-donating effect through hyperconjugation, while the nitro group at the 5-position strongly withdraws electron density through resonance effects. This balance of electronic effects makes 2-bromo-3-methyl-5-nitroanisole highly versatile in both nucleophilic and electrophilic aromatic substitution reactions.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the nitro group significantly alters the molecule's π-electron density distribution, enhancing its ability to participate in intermolecular interactions such as hydrogen bonding and π–π stacking. These insights are valuable for understanding its behavior in biological systems and for designing new molecules with improved pharmacokinetic profiles.

In conclusion, 2-bromo-3-methyl-5-nitroanisole (CAS No. 1807258-92-9) stands out as a key intermediate in modern organic synthesis due to its unique structural features and diverse applications. Its role in drug discovery, agricultural chemistry, and materials science continues to evolve with ongoing research efforts. As scientists uncover new methods for synthesizing and utilizing this compound, its significance in both academic and industrial settings is expected to grow further.